Cas no 154369-18-3 (methyl 2-(isoquinolin-4-yl)propanoate)

• Product Name: methyl 2-(isoquinolin-4-yl)propanoate
• CAS No: 154369-18-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6088343
• PubChem ID: 54387810
• Update Time: 2025-06-07

methyl 2-(isoquinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(isoquinolin-4-yl)propanoate
• EN300-1138186
• AKOS013253528
• 154369-18-3
• Methyl alpha-methyl-4-isoquinolineacetate
• DTXSID701286719
• SCHEMBL6190209

• Inchi： 1S/C13H13NO2/c1-9(13(15)16-2)12-8-14-7-10-5-3-4-6-11(10)12/h3-9H,1-2H3
• InChI Key： VEMQYWPLBLLBTA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=NC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 2-(isoquinolin-4-yl)propanoate

Methyl 2-(isoquinolin-4-yl)propanoate: An Overview of Its Properties and Applications

Methyl 2-(isoquinolin-4-yl)propanoate (CAS No. 154369-18-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 2-(1H-isoquinolin-4-yl)propanoate, is a derivative of isoquinoline, a heterocyclic aromatic organic compound with a wide range of biological activities. The chemical structure of methyl 2-(isoquinolin-4-yl)propanoate consists of an isoquinoline ring attached to a methyl ester group, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The synthesis of methyl 2-(isoquinolin-4-yl)propanoate typically involves the reaction of 4-bromoisoquinoline with methyl acrylate in the presence of a palladium catalyst. This process, known as the Suzuki-Miyaura coupling reaction, is widely used in organic synthesis due to its high efficiency and selectivity. The resulting compound has been extensively studied for its potential applications in drug discovery and development.

One of the key areas of research involving methyl 2-(isoquinolin-4-yl)propanoate is its role as an intermediate in the synthesis of anti-inflammatory agents. Recent studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of various inflammatory diseases. For example, a study published in the Journal of Medicinal Chemistry reported that a series of methyl 2-(isoquinolin-4-yl)propanoate-based compounds demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the inflammatory pathway.

In addition to its anti-inflammatory properties, methyl 2-(isoquinolin-4-yl)propanoate has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting that these compounds could be developed into novel anticancer drugs.

The pharmacokinetic properties of methyl 2-(isoquinolin-4-yl)propanoate have also been studied in detail. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Specifically, it has been found to have good oral bioavailability and low toxicity, making it suitable for further development into drug candidates.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with methyl 2-(isoquinolin-4-yl)propanoate. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety profile.

The commercial availability and synthesis methods for methyl 2-(isoquinolin-4-yl)propanoate have also been well-documented. Several chemical suppliers offer this compound for research purposes, and detailed synthetic protocols are available in the literature. This accessibility has facilitated its widespread use in academic and industrial laboratories around the world.

In conclusion, methyl 2-(isoquinolin-4-yl)propanoate (CAS No. 154369-18-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents for treating inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in modern drug discovery efforts.